Cas no 2171965-03-8 (2-({1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid)

• Product Name: 2-({1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid
• CAS No: 2171965-03-8
• MF: C₂₅H₂₁BrN₂O₆
• MW: 525.348046064377
• CID: 6300265
• PubChem ID: 165479794
• Update Time: 2025-06-13

2-({1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid
• EN300-1474521
• 2171965-03-8
• 2-({1-[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid

• Inchi： 1S/C25H21BrN2O6/c1-28(34-14-23(29)30)24(31)20-12-15(10-11-22(20)26)27-25(32)33-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,21H,13-14H2,1H3,(H,27,32)(H,29,30)
• InChI Key： NNOWSVANUGESNJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(N(C)OCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 524.05830g/mol
• Monoisotopic Mass: 524.05830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid

Professional Introduction to Compound with CAS No. 2171965-03-8 and Product Name: 2-({1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid

Compound with the CAS number 2171965-03-8 and the product name 2-({1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development in medicinal chemistry.

The structural framework of this compound is characterized by a central acetic acid moiety, which is linked to a complex amine derivative. The amine part is further modified with a 9H-fluoren-9-ylmethoxycarbonyl group, a feature that is often employed in drug design to enhance solubility and metabolic stability. Additionally, the presence of a bromo-substituted phenyl ring at the 1-position adds another layer of complexity, potentially influencing the compound's interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. The use of molecular modeling techniques has revealed that the N-methylformamido group in this compound plays a crucial role in stabilizing the active conformation, thereby enhancing its binding affinity to potential therapeutic targets. This insight has guided the optimization of analogs, leading to more potent and selective drug candidates.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving treatment outcomes. The compound in question exhibits a unique combination of structural features that make it an attractive candidate for further exploration. Specifically, the fluorenylmethoxycarbonyl moiety not only contributes to the compound's solubility but also serves as a handle for further derivatization, allowing for the creation of libraries of analogs with tailored properties.

Current research in this area has focused on understanding the mechanism of action of this compound and its analogs. Preliminary studies suggest that it may interact with specific enzymes or receptors involved in various disease pathways. For instance, the bromo-substituted phenyl ring has been shown to modulate the activity of certain kinases, which are known to be aberrantly expressed in cancer cells. This observation opens up new avenues for developing targeted therapies against these diseases.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The introduction of the N-methylformamido group is particularly challenging due to its sensitivity to hydrolysis under acidic or basic conditions. However, recent advances in synthetic methodologies have made it possible to achieve this transformation under mild conditions, thereby improving overall process efficiency.

From a pharmacokinetic perspective, the presence of multiple functional groups in this compound influences its absorption, distribution, metabolism, and excretion (ADME) properties. The fluorenylmethoxycarbonyl group enhances oral bioavailability, while the acetic acid moiety facilitates renal clearance. These features are critical for designing drugs that exhibit favorable pharmacokinetic profiles and minimal side effects.

The potential therapeutic applications of this compound are vast. Initial studies have hinted at its efficacy in treating inflammatory disorders by modulating cytokine production and inhibiting pro-inflammatory pathways. Additionally, its interaction with kinases suggests that it may have utility in oncology as an anti-cancer agent. Further preclinical studies are warranted to validate these findings and explore additional therapeutic indications.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms have been employed to predict binding affinities and identify potential lead compounds based on structural similarity to known active molecules. In the case of this compound, computational modeling has helped rationalize its biological activity and guide subsequent modifications aimed at improving potency and selectivity.

The future direction of research on this compound will likely involve structure-activity relationship (SAR) studies to elucidate key interactions with biological targets. By systematically varying different functional groups within the molecule, researchers can gain insights into which parts are most critical for activity and how they can be optimized for better performance.

In conclusion, Compound with CAS No. 2171965-03-8 and product name 2-({1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in ongoing efforts to develop novel therapeutics for various diseases. Continued research and development will likely uncover even more exciting applications for this remarkable compound.